Cas no 1537768-67-4 (2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide
• CAS No: 1537768-67-4
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6401945
• PubChem ID: 83676319
• Update Time: 2025-06-30

2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide
• 1537768-67-4
• EN300-1765234

• Inchi： 1S/C7H12N4/c1-5-6(3-7(8)9)4-11(2)10-5/h4H,3H2,1-2H3,(H3,8,9)
• InChI Key： USAZLJZBMNHHIF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(=N)N)C(C)=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.7Ų

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide

Introduction to 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide (CAS No. 1537768-67-4)

2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1537768-67-4, has garnered attention due to its potential applications in drug discovery and molecular research. The structural framework of this molecule incorporates a 1,3-dimethyl-1H-pyrazol-4-yl substituent, which is a key feature contributing to its distinct chemical behavior and reactivity.

The 1,3-dimethyl-1H-pyrazol-4-yl moiety is a heterocyclic aromatic ring system, known for its stability and versatility in forming complex chemical interactions. This part of the molecule plays a crucial role in modulating the overall pharmacokinetic and pharmacodynamic properties of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide. The presence of two methyl groups at the 1 and 3 positions enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its bioavailability when administered orally or through other routes.

The ethanimidamide portion of the molecule contributes to its amide functionality, which is a common feature in many bioactive compounds. Amides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The combination of the 1,3-dimethyl-1H-pyrazol-4-yl group and the amide moiety in 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide with various biological targets. These studies have highlighted its potential as an inhibitor or modulator of key enzymes involved in metabolic pathways and signal transduction processes. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

In vitro experiments have also been conducted to evaluate the biological activity of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide. These studies have demonstrated that the compound exhibits inhibitory effects on certain enzymatic activities relevant to disease pathways. Specifically, researchers have observed notable reductions in enzyme activity when 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide was incubated with cell extracts or purified enzymes. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for targeted therapy.

The structural flexibility of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethanimidamide also makes it a valuable scaffold for structure-based drug design. By modifying specific atoms or functional groups within the molecule, chemists can fine-tune its pharmacological properties to enhance efficacy and minimize side effects. This adaptability is crucial for developing novel therapeutics that meet stringent regulatory requirements and patient needs.

One area where 2-(1,3-dimethyl-1H-pyrazol-4-ylyl)ethanimidamide shows promise is in the treatment of neurological disorders. The pyrazole ring system is known to cross the blood-brain barrier efficiently, allowing compounds containing this moiety to reach central nervous system targets. Preclinical studies have suggested that derivatives of pyrazole-based compounds may have neuroprotective or anti-inflammatory effects, making them potential candidates for conditions such as Alzheimer's disease or Parkinson's disease.

Furthermore, the amide functionality in 2-(1,3-dimethyl-lH-pyrazol - 4 - yl) ethanimidamide can be exploited for prodrug development. Prodrugs are inactive precursors that are converted into active drugs within the body upon metabolic degradation. This approach can improve drug solubility, bioavailability, and targeted delivery to specific tissues or organs. By designing prodrugs based on 2-(l , 3 - dimethyl - l H - pyrazol - 4 - yl) ethanimidamide, researchers aim to enhance therapeutic outcomes while reducing potential toxicity.

The synthesis of 2-(l , 3 - dimethyl - l H - pyrazol - 4 - yl) ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex pyrazole ring system efficiently. These techniques not only improve yield but also enable the introduction of diverse functional groups at specific positions within the molecule.

Quality control and analytical characterization are essential steps in ensuring the purity and consistency of 2-(l , 3 - dimethyl - l H - pyrazol - 4 - yl) ethanimidamide for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm molecular structure and assess impurity profiles. These analytical methods provide critical data for regulatory submissions and ensure that the final product meets established pharmacopeial standards.

The growing interest in natural product-inspired drug discovery has also led researchers to explore derivatives of 2-(l , 3 - dimethyl-l H - pyrazol - 4 - yl) ethanimidamide inspired by bioactive compounds found in plants or microorganisms. By incorporating elements from natural products into synthetic molecules like this one , scientists aim to develop drugs with improved selectivity , reduced side effects , and enhanced patient compliance . This approach leverages centuries-old knowledge from traditional medicine while applying modern chemical innovation.

In conclusion,( l , 3 _ dimethyl _ l H _ py raz ol _ 4 _ yl ) et han im id ami de( CAS No . l537768_67_4 ) represents a fascinating compound with significant potential across multiple therapeutic areas . Its unique structural features , coupled with promising preclinical data , make it an attractive candidate for further development . As research continues into its biological activities , synthetic modifications , and pharmacokinetic properties,( l , 3 _ dim ethyl _ l H _ py ra z ol _ 4 _ yl ) et han im id ami de( CAS No . l537768_67_4 ) is poised to play an important role in advancing pharmaceutical innovation . p >